In the present work, using pre-alloyed Ti-48Al-2Cr-2Nb powders and graphene nanosheets as raw materials, the TiAl matrix composite reinforced by submicro/nano-Ti2AlC was fabricated via spark plasma sintering and subsequent heat-treatment. The microstructure characterization results have indicated that submicro-Ti2AlC and nano-Ti2AlC exhibit the coherent atomic correspondence with the full lamellar TiAl matrix. Furthermore, The Ti2AlC/TiAl composite has excellent balance relationship of room-temperature compression strength (∼2171 ± 3 MPa) and fracture strain (∼31 ± 1%). The submicro-Ti2AlC could effectively hinder the twin propagation and inhibit the dislocations motion, which is benefit to improve the strength of the Ti2AlC/TiAl composite. In addition, the nano-Ti2AlC could not only cause the dislocation multiplication in γ-TiAl by the activation of pyramidal dislocations, but also induce the formation of deformation twins in γ-TiAl by the basal-plane slip, resulting in the improvement of plastic deformation capacity in the Ti2AlC/TiAl composite.

The diffusion bonding process between Ti6Al4V and 022Cr17NiMo2 stainless steel (AISI 316 L SS) was carried out under vacuum conditions, applying a 10 MPa load for 40 min within a temperature range of 800–900 °C. This study investigates the influence of high-current pulsed electron beam (HCPEB) modification on the microstructure at the interface and the shear strength of Ti6Al4V/AISI 316 L SS joints. After HCPEB pretreatment, a well-formed diffusion bond was achieved between Ti6Al4V and AISI 316 L SS at 900 °C. Through calculations, the diffusion coefficient and diffusion activation energy of Fe in the Ti6Al4V section were determined, which demonstrated that Fe exhibits higher diffusion rates in the HCPEB-modified joints. The modified joint, subjected to 900 °C, exhibited a maximum bond strength of 208 MPa, which is attributed to dispersion and solid solution strengthening. Consequently, the implementation of HCPEB modification proves effective in promoting element diffusion and enhancing the mechanical performance of the joints. The presence of abundant crystal defects, including vacancies, dislocations, and grain boundaries (GBs) generated by HCPEB, is believed to be responsible for the observed improvement in diffusion.

AlSi10Mg, as-built by laser powder bed fusion, includes performance-enhancing refined eutectic cells invariably paired with performance-impairing melt pool boundaries, where the cell network coarsens and breaks down. Eliminating melt pool boundaries (and their associated anisotropy) is a motivation for conventional heat treatments but at the cost of removing the AM-specific eutectic cell strengthening. This work evaluates the advantages and disadvantages of retaining the AlSi10Mg cell network (with melt pool boundaries) via direct aging, in contrast to a conventional (T6) approach, which relies primarily upon precipitation strengthening. We compare both heat treatment approaches and their impacts on microstructure, tensile properties, fracture, strain-hardening, and thermal stability. Direct aging achieves superior thermal stability and performance by preserving the as-built cell network and its exceptional strain-hardening capacity, despite the retained melt pool boundaries. As-built eutectic cells (which closely depend on build parameters and do not require post-processing) offer unique promise as potential enablers of voxel-by-voxel AM property control.

The accelerating effect of oxides on TiN formation to promote the nucleation of equiaxed ferrite was investigated under simulated gas tungsten arc (GTA) welding conditions. This revealed that the formation of oxides such as Ti2O3, (Ti, Al)2O3, and MgAl2O4 is essential for the solidification of equiaxed δ-ferrite. MgAl2O4 significantly accelerates the formation of TiN and produces a fine-grained equiaxed structure. Minor alloying with Ti, Al, and Mg significantly influenced the composition and crystal structure of the oxides. Ti2O3 and (Ti, Al)2O3 were identified as corundum structures with the same orientation relationship as TiN on the {0001} crystal plane. Ti2O3 and (Ti, Al)2O3 could act as heterogeneous nuclei for TiN because low lattice misfits of 0.6% and 0.6–8.1% could be reached for Ti2O3 and (Ti, Al)2O3 for {0001}oxide//{111}TiN and [10–10]oxide//[110]TiN, respectively. Spinel type MgAl2O4 was found to have a fully paralleled orientation relationship with TiN, resulting in a 4.8% misfit with TiN in each crystal plane. This indicates that all the crystal planes of MgAl2O4 could accelerate the formation of TiN. Baker-Nutting orientation relationship was confirmed for TiN and δ-ferrite. Therefore, the TiN formed by oxide acceleration could nucleate δ-ferrite. The multiple accelerating planes of MgAl2O4 and a high quantity of MgAl2O4-TiN as nucleation sites showed an optimal effect on equiaxed solidification under a high-temperature gradient.

The carbide formation and evolution of a new Ni-26 W-6Cr (wt%) superalloy for the 800 °C molten salt reactor (MSR) was investigated by homogenization heat treatment tests and the effect of carbide characteristics on the plastic deformation behavior was further investigated by isothermal simulated tensile tests. The plastic deformation properties of Ni-26 W-6Cr superalloys are associated with the morphological characteristics and distribution of carbides. During homogenization at 1220 °C, a unique phenomenon was discovered, that is, the precipitation of an acicular carbide. The XRD, TEM and EBSD results show that this acicular carbide is distributed along the particular crystal plane of the γ matrix. Based on crystallographic theory, there is no obvious orientation relationship between the carbide and the γ matrix, which is prone to cracking along the carbide/γ interface during deformation. After homogenization at 1220 °C for 48 h, the acicular M6C carbides dissolved and the discrete granular M6C carbides distributed diffusely at the grain boundaries can relieve stress concentration and strengthen the grain boundaries, reducing the deformation resistance of the alloy, effectively inhibiting grain boundary slip and thus inhibiting crack propagation, and improving the tensile strength and plasticity of the material.

Deformation-based friction rolling additive manufacturing (FRAM) is a promising solid-state additive manufacturing (AM) approach for producing non-fusible, weldable AlLi alloys. Along with the thermal cycles of conventional AM methods, the materials deposited during FRAM are affected by the repeated force of a tool head. However, the effect of repeated thermal–mechanical cycles on the microstructure and mechanical properties of a deposited material remains unclear. This study attempts to develop mechanisms by characterizing the microstructure and local mechanical properties of FRAM-ed AlLi alloys, with different deposition heights and those that underwent a different number of thermal–mechanical cycles. A recrystallized microstructure is successfully obtained and fine equiaxed grains are observed in the deposited material without pores and cracks. The value of ultimate tensile strength (UTS) reaches 98–91% of the base metal from the top to bottom regions. Under repeated thermal–mechanical cycles (from the top to bottom region), the grain size increases from 2.0 μm to 6.5 μm. The texture strength and diameter of δ’ precipitate also increase, while the volume fraction decreases. Together, they lead to a decrease in local UTS and elongation, from 450.7 MPa to 415.1 MPa and from 10.4% to 6.3%, respectively. The relationship between thermal–mechanical cycles and microstructure established in this study provides the foundation for subsequent research on FRAM thermal balance and microstructure regulation.

Plastic deformation usually improves the strength of Cu alloys by introducing high density dislocations and refined grains, but inevitably reducing electrical conductivity and ductility. Here we demonstrate that three exclusive properties, i.e., strength, conductivity, and ductility can be simultaneously enhanced in commercialized Cu-Cr-Zr plates through the well-controlled thermomechanical treatment. Very high strain cold rolling with a thickness reduction of 98% is applied, resulting in the formation of ultra-fine lamellar structures with an average size of 146 nm, which contributes to high tensile strength of 643 MPa. However, the elongation and electrical properties are poor. The subsequent aging treatment at a low temperature of 400 °C for 5 h introduces high density coherent Cr precipitates in those lamellar structures, while keeping the lamellar thickness almost unchanged. The aged Cu-Cr-Zr alloy exhibit high strength of 592 MPa, high conductivity of 86.8% IACS, and adequate elongation of 15.5%. This work proposes a strategy of overcoming the strength-ductility and strength-conductivity trade-off relationships in industrial Cu products through the balanced manipulation of grain morphology and grain interior precipitation.

Micron-scale one-dimensional (1D) migration of dislocation loops was discovered by in-situ transmission electron microscope (TEM) observations. Interstitial-type dislocation loops were initially implanted in pure aluminum foils with 30 keV H+. The dynamic behaviour of these loops was investigated in a conventional TEM, operated at 200 kV. During electron irradiation, dislocation loops exhibited super long-range (1.5 μm) 1D migration, featured average speeds over 1 nm/s, and left behind long-lasting tracks up to 60 s. The increase in loop migration speed gave rise to increased track length but showed a subtle impact on the existing time-scale of tracks. Deliberate investigations by varying electron beam positions revealed that the migration distance could be boosted up to micron-scale when exposed to high concentration gradients of self-interstitial atoms built during electron irradiation. Current findings may shed light on the understanding of irradiation damage evolution and bring about new insights into the development of irradiation-resistant materials.

The dendrite array by directional solidification determines the mechanical properties of the single crystal superalloy. Achieving precise and effective control over the directional dendrite array has been challenging due to a lack of understanding the underlying mechanism. The study found that secondary branches with specific orientations play a significant role in determining the arrangement pattern of primary dendrites on the transverse section. These secondary branches induce either a unidirectional or bidirectional aligned pattern in the primary dendrite array. The proportion of aligned dendrites increases with the solidification distance, but decreases with the withdrawal velocity. The competitive growth coefficient of secondary branch was proposed based on the effectiveness components of thermal gradient. This coefficient is determined by the convexity of the liquid-solid interface, the angle between the primary arm and the vertical direction, and the orientations angle of secondary branch. The presence of a large competitive coefficient at the liquid-solid interface edge near the crucible gives secondary branches an advantage in growth. This leads to the development of tertiary arms which further grow into the main trunks, aligning parallel to the primary dendrites and forming the aligned pattern. Additionally, based on the competitive coefficient, the formation criterion and distribution law of dendritic pattern transitions were summarized. This provides effective guidance not only for controlling dendrite arrangement but also for estimating the single crystal orientation through visual inspection by back-calculating the formation criterion.

The fatigue crack propagation behavior of 2050AlLi alloy at different stages during non-isothermal aging (NIA) was tested. It was found that when the aging temperature was reduced to 150 °C, the alloy exhibited higher fatigue crack growth resistance and lower fatigue crack growth rate and the fatigue crack growth path was mainly transgranular propagation in different stages of NIA. In addition, in the first stage of fatigue crack growth, the size and quantity of precipitates in the grain are the main factors affecting the crack growth. Because the tiny T1 phase can be sheared by dislocation without damage accumulation, it can effectively prevent crack propagation. In the second stage of fatigue crack growth, the strength difference between grain boundary and intragranular will directly affect the fatigue crack growth resistance of the alloy. The smaller the strength difference is, the more uniform the deformation of crack tip in the process of crack growth, and it is not easy to produce stress concentration and damage accumulation at the grain boundary. In this case, the alloy exhibits the better the fatigue crack growth resistance and the slower the crack growth rate.